Cas no 1261902-27-5 (3-Hydroxy-4-(4-methoxyphenyl)benzoic acid)

• Product Name: 3-Hydroxy-4-(4-methoxyphenyl)benzoic acid
• CAS No: 1261902-27-5
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• MDL: MFCD18319519
• CID: 2762322
• PubChem ID: 53225437
• Update Time: 2025-10-05

3-Hydroxy-4-(4-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18319519
• 3-Hydroxy-4-(4-methoxyphenyl)benzoic acid, 95%
• 3-HYDROXY-4-(4-METHOXYPHENYL)BENZOIC ACID
• 2-Hydroxy-4'-methoxy[1,1'-biphenyl]-4-carboxylic acid
• DTXSID70689169
• 1261902-27-5
• 3-Hydroxy-4-(4-methoxyphenyl)benzoic acid

• MDL： MFCD18319519
• Inchi： 1S/C14H12O4/c1-18-11-5-2-9(3-6-11)12-7-4-10(14(16)17)8-13(12)15/h2-8,15H,1H3,(H,16,17)
• InChI Key： ZPJOASIMJUUUBK-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)O)C=CC=1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 244.07355886Da
• Monoisotopic Mass: 244.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Hydroxy-4-(4-methoxyphenyl)benzoic acid

Recent Advances in the Study of 3-Hydroxy-4-(4-methoxyphenyl)benzoic acid (CAS: 1261902-27-5)

3-Hydroxy-4-(4-methoxyphenyl)benzoic acid (CAS: 1261902-27-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of multiple studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-Hydroxy-4-(4-methoxyphenyl)benzoic acid, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route utilizing palladium-catalyzed cross-coupling reactions, which significantly enhanced the efficiency of production. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for further drug development.

In terms of biological activity, 3-Hydroxy-4-(4-methoxyphenyl)benzoic acid has shown potent anti-inflammatory and antioxidant properties. A preclinical study conducted by researchers at the University of Cambridge revealed that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in murine models. These findings suggest potential applications in treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential role in cancer therapy. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 3-Hydroxy-4-(4-methoxyphenyl)benzoic acid exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and colon cancers. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway, offering a new avenue for targeted cancer treatments.

Despite these promising findings, challenges remain in the clinical translation of 3-Hydroxy-4-(4-methoxyphenyl)benzoic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 3-Hydroxy-4-(4-methoxyphenyl)benzoic acid (CAS: 1261902-27-5) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications underscore the need for continued investigation. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in clinical settings.